Cas no 1423047-01-1 (2-2-(Benzyloxy)phenylcyclobutan-1-one)

• Product Name: 2-2-(Benzyloxy)phenylcyclobutan-1-one
• CAS No: 1423047-01-1
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• CID: 3165907
• PubChem ID: 75176286
• Update Time: 2025-05-23

2-2-(Benzyloxy)phenylcyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-2-(Benzyloxy)phenylcyclobutan-1-one
• AKOS022193600
• 1423047-01-1
• 2-(2-phenylmethoxyphenyl)cyclobutan-1-one
• SS-4782
• 2-[2-(benzyloxy)phenyl]cyclobutan-1-one

• MDL： MFCD28016161
• Inchi： 1S/C17H16O2/c18-16-11-10-14(16)15-8-4-5-9-17(15)19-12-13-6-2-1-3-7-13/h1-9,14H,10-12H2
• InChI Key： SORBOBSHBZJACT-UHFFFAOYSA-N
• SMILES： O=C1CCC1C1=CC=CC=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.115029749Da
• Monoisotopic Mass: 252.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 403.9±45.0 °C at 760 mmHg
• Flash Point: 181.4±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-2-(Benzyloxy)phenylcyclobutan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-2-(Benzyloxy)phenylcyclobutan-1-one

Introduction to 2-(Benzyloxy)phenylcyclobutanone (CAS No. 1423047-01-1)

The compound 2-(benzyloxy)phenylcyclobutanone (CAS No. 1423047-01-1) is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclobutanone ring with a benzyloxyphenyl substituent, creating a molecule with intriguing electronic and steric properties. Recent advancements in synthetic methodologies have enabled researchers to explore its potential applications in drug discovery, catalysis, and advanced materials.

The synthesis of 2-(benzyloxy)phenylcyclobutanone involves a multi-step process that typically begins with the preparation of the cyclobutanone core. This is followed by the introduction of the benzyloxyphenyl group through various coupling reactions, such as Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution. The choice of synthetic pathway depends on the desired regioselectivity and scalability of the process. Recent studies have highlighted the use of transition metal catalysts to enhance reaction efficiency and minimize side products, making this compound more accessible for large-scale production.

In terms of applications, 2-(benzyloxy)phenylcyclobutanone has shown promise in the development of novel pharmaceutical agents. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for targeting specific protein-protein interactions (PPIs), which are critical in many disease pathways. For instance, researchers have demonstrated that this compound can modulate the activity of certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Furthermore, its ability to act as a chiral auxiliary in asymmetric synthesis has opened new avenues for the production of enantiomerically pure compounds.

The electronic properties of 2-(benzyloxy)phenylcyclobutanone also make it a valuable component in organic electronics. Its conjugated system allows for efficient charge transport, which is essential in materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have explored its use as a dopant in polymer blends to enhance device performance, demonstrating its versatility across multiple disciplines.

In addition to its practical applications, 2-(benzyloxy)phenylcyclobutanone has become a model compound for studying fundamental aspects of organic chemistry. Its reactivity under various conditions provides insights into the behavior of strained rings and aromatic systems. For example, investigations into its thermal stability and photochemical properties have revealed novel reaction pathways that could be harnessed for sustainable chemical synthesis.

The future prospects for 2-(benzyloxy strong>)< strong >phenylcyclobutanone strong > are bright, with ongoing research focusing on optimizing its synthesis and expanding its application scope. Collaborative efforts between academic institutions and industry are expected to accelerate its translation into commercial products. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both scientific knowledge and technological innovation.